![molecular formula C9H18N2O3S B2874994 N-[(1-acetylpiperidin-3-yl)methyl]methanesulfonamide CAS No. 1281017-51-3](/img/structure/B2874994.png)
N-[(1-acetylpiperidin-3-yl)methyl]methanesulfonamide
Overview
Description
N-[(1-acetylpiperidin-3-yl)methyl]methanesulfonamide is a chemical compound with the CAS Number: 1281017-51-3 . Its molecular weight is 234.32 . The IUPAC name for this compound is N-[(1-acetyl-3-piperidinyl)methyl]methanesulfonamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H18N2O3S/c1-8(12)11-5-3-4-9(7-11)6-10-15(2,13)14/h9-10H,3-7H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Biochemical Applications
- Enzyme Inhibition Studies : Methanesulfonyl fluoride, a related compound, has been used to investigate the inhibition mechanisms of acetylcholinesterase, an enzyme critical for nerve function. These studies help understand how certain chemicals can modify enzyme activity, which is relevant for designing drugs and pesticides (Kitz & Wilson, 1963).
Organic Synthesis
- Catalysis : Nicotinium methane sulfonate, derived from similar sulfonamide structures, has been utilized as a bio-renewable, protic ionic liquid and bifunctional catalyst. It's effective for synthesizing 2-amino-3-cyanopyridines, showcasing the utility of sulfonamides in facilitating chemical reactions (Tamaddon & Azadi, 2018).
- Antibacterial Agents : New sulfonamide derivatives, including methanesulfonamide compounds, have been synthesized and shown to possess antibacterial activity against various bacteria strains. This highlights the potential of such compounds in developing new antimicrobial agents (Özdemir et al., 2009).
Material Science
- Analytical Methods : Techniques have been developed to determine methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid, which is significant for quality control in pharmaceuticals. Such methods underscore the importance of sulfonamides and their derivatives in analytical chemistry (Zhou et al., 2017).
Environmental Microbiology
- Microbial Metabolism : Methanesulfonic acid, closely related to methanesulfonamides, serves as a sulfur source for diverse aerobic bacteria. Understanding how microbes metabolize such compounds is crucial for bioremediation and sulfur cycling studies (Kelly & Murrell, 1999).
Safety and Hazards
Properties
IUPAC Name |
N-[(1-acetylpiperidin-3-yl)methyl]methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O3S/c1-8(12)11-5-3-4-9(7-11)6-10-15(2,13)14/h9-10H,3-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCRQXLDMMWNHIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC(C1)CNS(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[4-(Dimethylcarbamoyl)phenyl]methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide](/img/structure/B2874912.png)
![2-((4-fluorophenyl)thio)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide](/img/structure/B2874915.png)
![(E)-4-(Dimethylamino)-N-[(2-prop-1-en-2-yloxolan-3-yl)methyl]but-2-enamide](/img/structure/B2874919.png)
![5-bromo-N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methylpyrimidin-2-amine](/img/structure/B2874921.png)
![1-(1,3-Benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone](/img/structure/B2874926.png)
![(2Z)-2-[(4-chloro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide](/img/structure/B2874927.png)
![(2Z)-3-(4-hydroxyphenyl)-2-{4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}prop-2-enenitrile](/img/structure/B2874929.png)
![6-[(4-Prop-2-ynyl-1,4-diazepan-1-yl)sulfonyl]thieno[3,2-b]pyridine](/img/structure/B2874930.png)
![3-{2-[4-(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)piperidin-1-yl]-2-oxoethyl}-3,4-dihydroquinazolin-4-one](/img/structure/B2874933.png)
![N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-nitrobenzamide hydrochloride](/img/structure/B2874934.png)
